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Compound of Interest

Compound Name: 1,1,1-Trimethoxypropane-d5

Cat. No.: B12300022 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 1,1,1-
Trimethoxypropane-d5, a deuterated organic compound. The procedures outlined below are

based on general hazardous waste guidelines and information for similar non-deuterated

compounds, emphasizing the importance of adhering to institutional and local regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet

(SDS) for 1,1,1-Trimethoxypropane-d5. In the absence of a specific SDS, information for the

non-deuterated analog, 1,1,3-Trimethoxypropane, indicates that the compound is a flammable

liquid and vapor. Therefore, appropriate personal protective equipment (PPE), including flame-

retardant laboratory coats, chemical-resistant gloves, and safety goggles, must be worn at all

times. All handling of this chemical should be conducted in a well-ventilated fume hood.

Quantitative Data Summary
While a specific Safety Data Sheet for 1,1,1-Trimethoxypropane-d5 was not identified, the

following table summarizes relevant data for the analogous non-deuterated compound, 1,1,3-

Trimethoxypropane, which can serve as a conservative reference.
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Property Value Reference Compound

Physical State Liquid 1,1,3-Trimethoxypropane

Flash Point 53 °C / 127.4 °F 1,1,3-Trimethoxypropane[1]

Boiling Point 184 - 186 °C / 363.2 - 366.8 °F 1,1,3-Trimethoxypropane[1]

Hazards
Flammable liquid and vapor,

Harmful if swallowed
1,1,3-Trimethoxypropane[1]

Step-by-Step Disposal Protocol
The disposal of 1,1,1-Trimethoxypropane-d5 must be managed as hazardous chemical

waste.[2][3] Adherence to the following procedural steps is essential for safe and compliant

disposal.

1. Waste Identification and Segregation:

Treat all 1,1,1-Trimethoxypropane-d5 and materials contaminated with it as hazardous

waste.[4]

Segregate this waste from other chemical waste streams to avoid incompatible mixtures.

Specifically, keep it separate from strong oxidizing agents.[5]

2. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container with a secure

screw-on cap.[6][7]

The container must be clearly labeled as "Hazardous Waste."[2][7]

The label must include the full chemical name ("1,1,1-Trimethoxypropane-d5"), the quantity

of waste, the date of accumulation, and the name and contact information of the principal

investigator or laboratory.[2] Do not use abbreviations or chemical formulas on the primary

label.[2]

3. Waste Accumulation and Storage:
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Store the hazardous waste container in a designated, well-ventilated, and cool secondary

containment bin to prevent spills.[4][6]

Keep the waste container closed at all times except when adding waste.[6][7]

The storage area should be away from heat, sparks, and open flames due to the flammable

nature of the compound.[5]

4. Disposal of Contaminated Materials:

Solid waste contaminated with 1,1,1-Trimethoxypropane-d5, such as gloves, absorbent

paper, and pipette tips, should be collected in a separate, clearly labeled hazardous waste

bag or container.[6]

Empty containers that held 1,1,1-Trimethoxypropane-d5 must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[4][7]

After triple-rinsing, the defaced container may be disposed of as regular trash, depending on

institutional policies.[4]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[2]

Provide the EHS office with a completed hazardous waste disposal form, accurately listing all

chemical constituents and their quantities.[2]

Do not dispose of 1,1,1-Trimethoxypropane-d5 down the drain or in regular trash.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,1,1-
Trimethoxypropane-d5.
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Caption: Disposal workflow for 1,1,1-Trimethoxypropane-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12300022?utm_src=pdf-body-img
https://www.benchchem.com/product/b12300022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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